Cas no 1504451-87-9 (2-(2-isocyanatoethyl)-1H-pyrrole)

• Product Name: 2-(2-isocyanatoethyl)-1H-pyrrole
• CAS No: 1504451-87-9
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 6350090
• PubChem ID: 83528745
• Update Time: 2025-06-08

2-(2-isocyanatoethyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-1H-pyrrole
• EN300-1848482
• 1504451-87-9

• Inchi： 1S/C7H8N2O/c10-6-8-5-3-7-2-1-4-9-7/h1-2,4,9H,3,5H2
• InChI Key： RYJOKZKVHMBEQU-UHFFFAOYSA-N
• SMILES： O=C=NCCC1=CC=CN1

Computed Properties

• Exact Mass: 136.063662883g/mol
• Monoisotopic Mass: 136.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.2Ų

Additional information on 2-(2-isocyanatoethyl)-1H-pyrrole

Recent Advances in the Application of 2-(2-Isocyanatoethyl)-1H-pyrrole (CAS: 1504451-87-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-isocyanatoethyl)-1H-pyrrole (CAS: 1504451-87-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This heterocyclic isocyanate derivative serves as a valuable building block for the synthesis of more complex molecules, particularly in the design of targeted therapeutics and bioactive probes. Recent studies have explored its utility in covalent inhibitor design, protein conjugation, and the development of novel small-molecule modulators for various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effective use of 2-(2-isocyanatoethyl)-1H-pyrrole as a key intermediate in the synthesis of irreversible kinase inhibitors. The researchers leveraged the electrophilic isocyanate group to achieve selective covalent modification of cysteine residues in the ATP-binding pocket of target kinases, resulting in compounds with improved potency and selectivity profiles. This approach has shown promise in addressing drug resistance mechanisms in oncology targets.

In the realm of chemical biology, 2-(2-isocyanatoethyl)-1H-pyrrole has been employed as a versatile linker for protein conjugation and labeling. A recent Nature Chemical Biology publication highlighted its application in the development of activity-based protein profiling (ABPP) probes, where its reactive isocyanate group enables efficient covalent labeling of active site residues in enzymes. This technology provides valuable insights into enzyme function and inhibition in complex biological systems.

The compound's unique chemical properties have also been exploited in materials science applications relevant to drug delivery. A 2024 study in Advanced Materials reported the use of 2-(2-isocyanatoethyl)-1H-pyrrole as a crosslinking agent in the development of pH-responsive polymer nanoparticles for targeted drug delivery. The researchers noted that the pyrrole moiety contributes to favorable biocompatibility and cellular uptake characteristics.

From a safety and pharmacokinetic perspective, recent investigations have focused on understanding the reactivity profile and metabolic fate of 2-(2-isocyanatoethyl)-1H-pyrrole derivatives. A comprehensive ADMET study published in Drug Metabolism and Disposition provided valuable data on the compound's stability, plasma protein binding, and metabolic pathways, which are crucial for its further development as a pharmaceutical scaffold.

Looking forward, the unique combination of reactivity and structural features offered by 2-(2-isocyanatoethyl)-1H-pyrrole positions it as a promising scaffold for continued innovation in medicinal chemistry and chemical biology. Ongoing research is exploring its application in PROTAC design, covalent fragment-based drug discovery, and the development of novel bioorthogonal reagents. The compound's CAS number (1504451-87-9) has become increasingly prevalent in patent applications, suggesting growing commercial interest in its pharmaceutical applications.